5-Bromo-6-ethoxynicotinic acid

• IUPAC Name: 5-bromo-6-ethoxypyridine-3-carboxylic acid
• InChI: InChI=1S/C8H8BrNO3/c1-2-13-7-6(9)3-5(4-10-7)8(11)12/h3-4H,2H2,1H3,(H,11,12)
• InChI Key: NMFXNIWIVQEBIU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=N1)C(=O)O)Br
• Molecular Formula: C8H8BrNO3
• Molecular Weight: 246.06 g/mol

Description

Molecular Structure Analysis

The molecular formula of 5-Bromo-6-ethoxynicotinic acid is C8H8BrNO3. Its molecular weight is 246.06 g/mol.

Physical And Chemical Properties Analysis

5-Bromo-6-ethoxynicotinic acid is a solid at 20 degrees Celsius.

Scientific Research Applications

Pharmaceutical Research

5-Bromo-6-ethoxynicotinic acid: is a derivative of nicotinic acid, which is known for its role in treating dyslipidemia and preventing cardiovascular diseases. .

Synthesis of Bioactive Compounds

This compound serves as a precursor in the synthesis of bioactive molecules. .

Antibacterial Applications

Derivatives of nicotinic acid have shown efficacy against bacterial infections. .

Anti-inflammatory and Analgesic Properties

Some nicotinic acid derivatives have been synthesized to exhibit anti-inflammatory and analgesic effects. .

Treatment of Neurodegenerative Diseases

Research indicates that certain nicotinic acid derivatives may be effective against neurodegenerative diseases like Alzheimer’s. .

Lipid Regulation and Cardiovascular Health

Nicotinic acid derivatives are known for their ability to regulate lipid levels and improve cardiovascular health. .

Safety and Hazards

5-Bromo-6-ethoxynicotinic acid may cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335). Precautionary measures include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and getting medical advice/attention if skin or eye irritation occurs.

Mechanism of Action

Target of Action

primarily targets the nicotinamide coenzymes . These coenzymes include nicotinamide adenine dinucleotide (NAD) and its phosphorylated form, nicotinamide adenine dinucleotide phosphate (NADP) .
• NAD and NADP serve as electron donors or acceptors in numerous redox reactions catalyzed by various enzymes. They play a crucial role in cellular metabolism, including ATP synthesis and other essential biochemical processes .

Mode of Action

• The exact mechanisms underlying its antilipolytic, vasodilatory, and neuroprotective functions are not fully understood .

Biochemical Pathways

• The NAD+/NADH ratio impacts oxidative catabolism and ATP synthesis. In the cytosol, this ratio is around 700, while in mitochondria, it’s lower (7–10) .

Pharmacokinetics

Nicotinic acid is absorbed in the small intestine. It distributes widely in tissues. It undergoes hepatic metabolism, including amidation to nicotinamide. Excreted mainly in urine. High doses can lead to flushing due to vasodilation, affecting adherence to therapy .

Action Environment

• Gut microbiome interactions and epigenetic regulation could further impact its effects .

Synthesis routes and methods

Procedure details

A slurry of 5-bromo-6-chloronicotinic acid (240 mg, 1.0 mmol) and sodium ethoxide (138 mg, 2.0 mmol) in anhydrous ethanol (2 mL) was heated under microwave conditions at 100° C. for 15 min; an additional portion of sodium ethoxide (79 mg, 1.0 mmol) was added and heating was continued for 1 hr. After cooling the reaction mixture was adjusted to a pH of 4 with 1 N aqueous hydrochloric acid, the resulting solids collected and dried in vacuo to afford 5-bromo-6-ethoxynicotinic acid (140 mg). 1H NMR (400 MHz, DMSO-d6) d ppm 1.33 (t, J=7.02 Hz, 3H) 4.43 (q, J=7.09 Hz, 2H) 8.32 (d, J=2.15 Hz, 1H) 8.64 (d, J=1.95 Hz, 1H) 13.28 (br. s., 1H); m/z=248.2 (M+1).